Cas no 2200383-59-9 (tert-Butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate)

• Product Name: tert-Butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate
• CAS No: 2200383-59-9
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• MDL: MFCD31557141
• CID: 4783875
• Update Time: 2026-02-27

tert-Butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [(4-hydroxy-3,5-dimethylpyridin-2-yl)methyl]carbamate
• t-Butyl [(4-hydroxy-3,5-dimethylpyridin-2-yl)methyl]carbamate
• tert-butyl N-[(4-hydroxy-3,5-dimethylpyridin-2-yl)methyl]carbamate
• tert-Butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate

• MDL： MFCD31557141
• Inchi： 1S/C13H20N2O3/c1-8-6-14-10(9(2)11(8)16)7-15-12(17)18-13(3,4)5/h6H,7H2,1-5H3,(H,14,16)(H,15,17)
• InChI Key： HWFVWNAXYABXFU-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C)C(C(C)=CN1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 428
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4

Additional information on tert-Butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate

tert-Butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate, identified by the CAS number 2200383-59-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a pyridine ring substituted with hydroxyl and methyl groups at positions 4, 3, and 5, respectively, along with a tert-butyl carbamate group attached at position 2. This unique substitution pattern contributes to its distinct chemical properties and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. These methods have significantly improved the yield and purity of the compound, making it more accessible for further research and development. The synthesis of tert-butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate has also been optimized to minimize environmental impact, aligning with the growing emphasis on sustainable chemical practices.

The physical properties of this compound are well-documented. It exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different conditions has also been investigated, revealing that it is stable under neutral and mildly acidic conditions but undergoes hydrolysis in strong alkaline environments.

In terms of biological activity, tert-butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. This activity suggests its potential application in the development of therapeutic agents for conditions such as cancer and inflammatory diseases. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) highlights its versatility as a lead compound in drug discovery.

The application of this compound extends beyond pharmacology into materials science. Research has explored its use as a precursor for constructing advanced materials with tailored electronic properties. For example, the incorporation of this compound into polymer matrices has been shown to enhance the mechanical strength and thermal stability of resulting materials. These findings underscore its potential in developing high-performance polymers for industrial applications.

Recent studies have also delved into the environmental fate and toxicity of tert-butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate. Ecotoxicological assessments indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop strategies for safe disposal.

In conclusion, tert-butyl (4-hydroxy-3,5-dimethylpyridin-2-yl)methylcarbamate is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methods and biological evaluations, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of science and technology.